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Abstract

Bis(methylthio)methane, also known as formaldehyde dimethyl dithioacetal or 2,4-
dithiapentane, is a versatile organosulfur compound with the CAS number 1618-26-4.[1][2][3]
This technical guide provides a comprehensive overview of its chemical and physical
properties, detailed experimental protocols for its synthesis and purification, and an analysis of
its spectroscopic data. Furthermore, it explores the key chemical reactions of
bis(methylthio)methane, highlighting its utility in organic synthesis, particularly as a formyl
anion equivalent. This document is intended to serve as a valuable resource for researchers,
scientists, and professionals in the field of drug development and chemical synthesis.

Chemical and Physical Properties

Bis(methylthio)methane is a clear, colorless to pale yellow oily liquid with a characteristic
pungent, mustard-like, or sulfurous odor.[1][2][3] It is a stable compound under normal
conditions but can react vigorously with oxidizing agents.[4] It is slightly soluble in water but
soluble in organic solvents like alcohols and ethers.[4][5]

Table 1: Physical and Chemical Properties of Bis(methylthio)methane

© 2025 BenchChem. All rights reserved. 1/13 Tech Support


https://www.benchchem.com/product/b156853?utm_src=pdf-interest
https://www.benchchem.com/product/b156853?utm_src=pdf-body
https://www.researchgate.net/publication/244493010_Transformation_of_dimethyl_Sulfoxide_into_bismethylsulfanylmethane
https://www.nbinno.com/?news/gp-exploring-bismethylthiomethane-properties-applications-and-safety
https://m.chemicalbook.com/SpectrumEN_1618-26-4_13CNMR.htm
https://www.benchchem.com/product/b156853?utm_src=pdf-body
https://www.benchchem.com/product/b156853?utm_src=pdf-body
https://www.researchgate.net/publication/244493010_Transformation_of_dimethyl_Sulfoxide_into_bismethylsulfanylmethane
https://www.nbinno.com/?news/gp-exploring-bismethylthiomethane-properties-applications-and-safety
https://m.chemicalbook.com/SpectrumEN_1618-26-4_13CNMR.htm
https://www.organic-chemistry.org/namedreactions/corey-seebach-reaction.shtm
https://www.organic-chemistry.org/namedreactions/corey-seebach-reaction.shtm
https://synarchive.com/named-reactions/corey-seebach-reaction
https://www.benchchem.com/product/b156853?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156853?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
CAS Number 1618-26-4 [11[3]
Molecular Formula C3HsS2 [3]
Molecular Weight 108.23 g/mol [31[61[7]
Clear, colorless to pale yellow
Appearance o [L]2](3][8]
oily liquid
Mustard-like, sulfurous, garlic-
Odor , [21[3][6]
like
Boiling Point 147-148 °C [21[31[61[7]
Density 1.059 g/mL at 25 °C [21[31[61[7]

Refractive Index (n2°/D)

1.530

[2](3][6]

Flash Point

42-44 °C (107.6-111 °F) -

closed cup

[1]6]e]

Solubility

Slightly soluble in water;

soluble in alcohols and oils

[4]115]

Vapor Pressure

4.679 hPa at 20 °C

[7]

Spectroscopic Data

The structural elucidation of bis(methylthio)methane is supported by various spectroscopic

techniques, including Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and

Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 2: 1H NMR Spectral Data of Bis(methylthio)methane
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Chemical
Shift (3) Multiplicity Integration Assignment  Solvent Reference
[ppm]
Methylene
. CDCls,
3.62 - 3.68 Singlet 2H protons (-S- [10]
Methanol-da
CHz2-S-)
Methyl
CDCl;z,
2.15 Singlet 6H protons (2 x - [10]
Methanol-da4
SCHs)
Table 3: 13C NMR Spectral Data of Bis(methylthio)methane
Chemical Shift () .
Assignment Solvent Reference
[Ppm]
Methylene carbon (-S-
40.12 CDCls
CH2-S-)
Methyl carbons (2 x -
14.31 CDCls

SCHs)

Infrared (IR) Spectroscopy

The IR spectrum of bis(methylthio)methane displays characteristic absorption bands
corresponding to its functional groups. Key absorptions include C-H stretching and bending
vibrations.

Table 4: Key IR Absorption Bands for Bis(methylthio)methane

© 2025 BenchChem. All rights reserved. 3/13 Tech Support


https://distantreader.org/stacks/journals/ijfs/ijfs-1252.pdf
https://distantreader.org/stacks/journals/ijfs/ijfs-1252.pdf
https://www.benchchem.com/product/b156853?utm_src=pdf-body
https://www.benchchem.com/product/b156853?utm_src=pdf-body
https://www.benchchem.com/product/b156853?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156853?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Wavenumber (cm~?) Intensity Assignment

C-H stretching (methyl and

~2920 Strong

methylene groups)

) C-H bending (methyl and

~1430 Medium

methylene groups)
~1200 Medium CHz2 wagging
~960 Medium CHs rocking
~700 Strong C-S stretching

Mass Spectrometry (MS)

Electron impact mass spectrometry of bis(methylthio)methane shows a molecular ion peak
(M*) at m/z 108, corresponding to its molecular weight. The fragmentation pattern provides

further structural confirmation.

Table 5: Major Fragments in the Mass Spectrum of Bis(methylthio)methane

miz Proposed Fragment lon

108 [CH3SCH2SCHs]* (Molecular lon)
61 [CH3SCH2]*

47 [CHsS]*

45 [CHS]*

Experimental Protocols
Synthesis

This is a common and efficient industrial method for preparing bis(methylthio)methane.[4]
The reaction involves the acid-catalyzed condensation of methyl mercaptan with formaldehyde.
[4][11]

Reaction: 2 CH3sSH + H2CO - CH3SCH2SCHs + H20
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Experimental Protocol:

» Reaction Setup: To a cooled (0-5 °C) and stirred solution of formaldehyde (e.g., 37% in
water, 1 equivalent), add methyl mercaptan (2 equivalents) dropwise.

o Catalyst Addition: Slowly add a catalytic amount of a strong acid (e.g., concentrated
hydrochloric acid or sulfuric acid) to the mixture while maintaining the low temperature.

» Reaction: Allow the mixture to stir at a low temperature for several hours, then let it warm to
room temperature and stir overnight.

o Workup: Transfer the reaction mixture to a separatory funnel. The organic layer, containing
the product, will separate from the aqueous layer.

» Washing: Wash the organic layer sequentially with water, a dilute solution of sodium
bicarbonate, and finally with brine.

» Drying: Dry the organic layer over an anhydrous drying agent such as anhydrous
magnesium sulfate or sodium sulfate.

 Purification: Filter off the drying agent and purify the crude product by fractional distillation
under atmospheric or reduced pressure.

2 Methyl Mercaptan

Formaldehyde Bis(methylthio)methane

Acid Catalyst

Click to download full resolution via product page

Fig. 1: Synthesis of Bis(methylthio)methane from Formaldehyde.
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Bis(methylthio)methane can also be synthesized from DMSO, particularly with activators like
acetic anhydride or oxalyl chloride.[1]

e Using Acetic Anhydride: This method involves heating a mixture of DMSO and acetic
anhydride, followed by hydrolysis.[1] Experimental Protocol:

o A mixture of dimethyl sulfoxide (1 equivalent) and acetic anhydride (1.35 equivalents) is
heated in a sealed tube at 130 °C for 1 hour.[1]

o The resulting intermediate, methylthiomethyl acetate, is then hydrolyzed with 51% sulfuric
acid to yield bis(methylthio)methane.[1]

e Using Oxalyl Chloride: A more benign method involves the reaction of DMSO with oxalyl
chloride at lower temperatures. Experimental Protocol:

o Areaction mixture of DMSO and oxalyl chloride is prepared at 0 °C to room temperature.

o Treatment of this mixture with 1 equivalent of triethylamine (EtsN) and 15 equivalents of
water affords bis(methylthio)methane in good yield.[1]
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Fig. 2: Synthesis Routes from Dimethyl Sulfoxide (DMSO).

Purification

A general method for the purification of bis(methylthio)methane involves washing with an

alkaline solution followed by distillation.[12]

Experimental Protocol:

» Dissolution: Dissolve the crude bis(methylthio)methane in diethyl ether.

o Alkaline Wash: Shake the ethereal solution with aqueous alkali (e.g., 5% NaOH solution) to

remove acidic impurities and unreacted methyl mercaptan.[12] The strong odor of methyl

mercaptan can be neutralized by treating the aqueous washings with dilute potassium

permanganate solution.[12]

e Drying: Dry the washed ether solution over anhydrous potassium carbonate (K2CO3).[12]
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« Distillation: Filter the solution and distill it over fresh anhydrous K2COs under a stream of
nitrogen to obtain the purified product.[12]

Crude Bis(methylthio)methane

Dissolve in Diethyl Ether

:

Wash with aq. NaOH

:

Dry over Anhydrous K2CO3

:

Filter

:

Distill over K2CO3 under N2

Pure Bis(methylthio)methane

Click to download full resolution via product page

Fig. 3: General Purification Workflow for Bis(methylthio)methane.

Chemical Reactions and Applications

Bis(methylthio)methane is a valuable intermediate in organic synthesis and is also used in
the flavor and fragrance industry.[13][14]
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Role as a Formyl Anion Equivalent (Umpolung)

A key application of bis(methylthio)methane in organic synthesis is its use as a masked
formyl anion, an example of "umpolung" (reactivity inversion). The methylene protons of
bis(methylthio)methane are acidic enough to be deprotonated by a strong base, such as n-
butyllithium (n-BulLi), to form a nucleophilic carbanion. This carbanion can then react with
various electrophiles. This is a variation of the Corey-Seebach reaction.

Reaction Steps:

» Deprotonation (Lithiation): Bis(methylthio)methane is treated with n-BuLi in an aprotic
solvent like tetrahydrofuran (THF) at low temperatures (e.g., -78 °C) to generate the lithiated
species.

» Reaction with Electrophiles: The resulting nucleophilic carbanion reacts with a wide range of
electrophiles, including alkyl halides, epoxides, aldehydes, and ketones.

e Hydrolysis: The resulting dithioacetal can be hydrolyzed back to a carbonyl group using
reagents such as mercury(ll) chloride (HgCl2) or N-bromosuccinimide (NBS), thus
accomplishing the overall formylation of the electrophile.
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Fig. 4: Umpolung Reactivity of Bis(methylthio)methane.

Other Applications

e Flavor and Fragrance: It is an important component of truffle flavor and is used as a primary
aromatic ingredient in truffle oil.[8] It is also found in various natural products like cheeses,
milk, and fish oil.[2][3]
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» Pharmaceutical and Agrochemical Synthesis: It serves as an intermediate in the synthesis of
sulfur-containing drugs and as a component in some fungicides and herbicides.[4]

Safety and Handling

Bis(methylthio)methane is a flammable liquid and vapor and causes skin and eye irritation.[1]
[9][15][16][17] It has a strong, unpleasant odor (stench).[1]

Table 6: Hazard and Safety Information for Bis(methylthio)methane

Hazard Statement Precautionary Statement Reference

o P210: Keep away from heat,
H226: Flammable liquid and
sparks, open flames, and hot [6][9][15]

vapor _
surfaces. No smoking.
P280: Wear protective
H315: Causes skin irritation gloves/protective clothing/eye [91[15][16]
protection/face protection.
P305+P351+P338: IF IN
EYES: Rinse cautiously with
H319: Causes serious eye water for several minutes. o15]
irritation Remove contact lenses, if
present and easy to do.
Continue rinsing.
H412: Harmful to aquatic life P273: Avoid release to the o15]
with long lasting effects environment.

Handling: Use only in a well-ventilated area, preferably in a chemical fume hood.[1] Ground
and bond containers when transferring material.[1] Use spark-proof tools and explosion-proof
equipment.[1] Avoid contact with eyes, skin, and clothing.[1]

Storage: Store in a tightly closed container in a cool, dry, well-ventilated area away from
incompatible substances and sources of ignition.[1]

Conclusion
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Bis(methylthio)methane is a commercially significant organosulfur compound with a well-
established role in the flavor industry and as a versatile reagent in organic synthesis. Its ability
to function as a formyl anion equivalent through umpolung reactivity makes it a valuable tool for
the construction of complex organic molecules. A thorough understanding of its properties,
synthesis, and safe handling, as detailed in this guide, is essential for its effective and
responsible use in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 13/13 Tech Support


https://pubs.rsc.org/en/content/articlelanding/1993/p1/p19930002075
https://pubs.rsc.org/en/content/articlelanding/1993/p1/p19930002075
https://dev.spectrabase.com/compound/4f92ZvV5QEW
https://en.wikipedia.org/wiki/Methanol
https://www.benchchem.com/product/b156853#bis-methylthio-methane-cas-number-1618-26-4
https://www.benchchem.com/product/b156853#bis-methylthio-methane-cas-number-1618-26-4
https://www.benchchem.com/product/b156853#bis-methylthio-methane-cas-number-1618-26-4
https://www.benchchem.com/product/b156853#bis-methylthio-methane-cas-number-1618-26-4
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b156853?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156853?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

